Cas no 30519-03-0 (4-benzylsulfanylphenol)

• Product Name: 4-benzylsulfanylphenol
• CAS No: 30519-03-0
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• MDL: MFCD12819458
• CID: 1443256
• PubChem ID: 5018385
• Update Time: 2025-04-20

4-benzylsulfanylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(phenylmethyl)thio]-
• 4-benzylsulfanylphenol
• UXMOBLWTCSCLLR-UHFFFAOYSA-N
• SCHEMBL338116
• 4-(Benzylthio)phenol
• CS-0036452
• AKOS010084875
• 4-benzylsulfanyl-phenol
• MFCD12819458
• W11263
• DTXSID50407560
• SY124640
• 4-(BENZYLSULFANYL)PHENOL
• AS-60620
• 30519-03-0

• MDL： MFCD12819458
• Inchi： 1S/C13H12OS/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-9,14H,10H2
• InChI Key： UXMOBLWTCSCLLR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.06096
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 377.0±35.0 °C at 760 mmHg
• Flash Point: 183.3±24.7 °C
• PSA: 20.23
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-benzylsulfanylphenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers